An In-Depth Technical Guide to the Formation Mechanism of N-Nitroso Lidocaine in Drug Products
An In-Depth Technical Guide to the Formation Mechanism of N-Nitroso Lidocaine in Drug Products
For Researchers, Scientists, and Drug Development Professionals
The emergence of N-nitrosamine impurities in pharmaceutical products has become a critical concern for regulatory bodies and manufacturers worldwide. These compounds, classified as probable human carcinogens, can form at trace levels during the synthesis of the active pharmaceutical ingredient (API) or during the manufacturing and storage of the final drug product.[1][2] This guide provides a detailed examination of the formation mechanism, risk factors, and analytical strategies related to N-Nitroso Lidocaine (B1675312), a nitrosamine (B1359907) drug substance-related impurity (NDSRI) associated with Lidocaine drug products.
Core Mechanism of N-Nitrosamine Formation
The fundamental chemistry underlying the formation of N-nitrosamines involves the reaction of a nitrosating agent with a secondary or tertiary amine under specific conditions.[2]
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Amine Source: For NDSRIs, the amine precursor is typically the drug substance itself or its degradation products. Lidocaine, a tertiary amine, can degrade to form secondary amines, which are potent precursors for nitrosation.[1][3]
-
Nitrosating Agent: The most common nitrosating agent is nitrous acid (HNO₂), which is formed in situ from nitrite (B80452) salts (NO₂⁻) under acidic conditions.[2] Trace amounts of nitrites are often found as impurities in common pharmaceutical excipients.[1]
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Favorable Conditions: The reaction is significantly influenced by factors such as pH, temperature, and the presence of catalysts. Acidic conditions facilitate the formation of nitrous acid, while elevated temperatures, often encountered during manufacturing (e.g., sterilization) and storage, can accelerate both the degradation of the API into amine precursors and the subsequent nitrosation reaction.[1][3]
Specific Formation Pathways of N-Nitroso Lidocaine
The formation of N-Nitroso Lidocaine impurities primarily proceeds through the thermal degradation of the Lidocaine molecule into nitrosatable secondary amine precursors. Two key N-nitrosamines have been identified in Lidocaine drug products: N-nitrosodiethylamine (NDEA) and N-nitroso-desethyl lidocaine .[1][3]
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Formation of Diethylamine and subsequent NDEA: Lidocaine can degrade at elevated temperatures to yield diethylamine, a secondary amine. This amine can then react with a nitrosating agent to form NDEA.[1]
-
Formation of Desethyl Lidocaine and subsequent N-nitroso-desethyl lidocaine: Another degradation pathway involves the N-de-ethylation of Lidocaine to form desethyl lidocaine. This secondary amine degradant can also be nitrosated, forming N-nitroso-desethyl lidocaine.[1][4]
The following diagram illustrates these degradation and nitrosation pathways.
Quantitative Data and Regulatory Limits
Regulatory agencies have established acceptable intake (AI) limits for nitrosamine impurities to ensure patient safety. The control of these impurities at or below these limits is mandatory.
| Nitrosamine Impurity | Common Abbreviation | Acceptable Intake (AI) Limit (ng/day) |
| N-nitrosodiethylamine | NDEA | 26.5 |
| N-nitroso-desethyl lidocaine | - | 100 |
Table 1: Regulatory Acceptable Intake (AI) Limits for Lidocaine-Related Nitrosamines.[1]
Experimental studies have confirmed the formation of these impurities under conditions mimicking pharmaceutical manufacturing.
| Formulation Type | Manufacturing Conditions | Nitrite Source | Precursor Detected | Nitrosamine Detected |
| Ointment | 70°C for 3 hours | Spiked Excipients | Diethylamine, Desethyl Lidocaine (ppm level) | NDEA, N-nitroso-desethyl lidocaine |
| Injection | 125°C for 15 minutes | Spiked Excipients | Diethylamine, Desethyl Lidocaine (ppm level) | NDEA, N-nitroso-desethyl lidocaine |
Table 2: Summary of Experimental Findings on N-Nitroso Lidocaine Formation.[1][3]
In one study, Lidocaine semi-solid and liquid formulations were tested with limits of 26.5-53.0 ppb for NDEA and 100-200 ppb for N-nitroso-desethyl lidocaine.[1][3] The formation was found to be dependent on time, temperature, and nitrite concentration, with different outcomes observed for the base and salt forms of the API.[1][3]
Experimental Protocols for Detection and Quantification
The detection of nitrosamines at trace levels requires highly sensitive and specific analytical methods. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most commonly employed techniques.[5]
LLE is a robust method for extracting nitrosamines from various drug product matrices.[5][6]
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Sample Weighing: Accurately weigh a sample of the drug product (e.g., 200 to 1,000 mg of ground tablets, ointment, or liquid formulation) into a 15 mL centrifuge tube.[5][6]
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Dispersion: For water-soluble samples, disperse the sample in 8.0 mL of a 1 M sodium hydroxide (B78521) (NaOH) solution. For samples soluble in organic solvents, disperse directly into 5.0 mL of dichloromethane (B109758) (DCM).[5][6]
-
Homogenization: Vortex the mixture briefly and then shake for a minimum of 5 minutes to ensure complete dissolution or a homogenous suspension.[7]
-
Extraction: Add 2.0 mL of DCM to the aqueous suspension, vortex, and shake again for at least 5 minutes to facilitate the transfer of nitrosamines into the organic layer.[7]
-
Phase Separation: Centrifuge the mixture (e.g., at 10,000 g for 5 minutes) to achieve clear separation of the aqueous and organic layers.[5][7]
-
Collection & Analysis: Carefully collect the lower organic (DCM) layer. The extract may be filtered through a 0.2 µm syringe filter before being transferred to a GC or LC vial for analysis.[6]
This protocol is representative for the analysis of volatile nitrosamines like NDEA.
-
Instrumentation: Gas chromatograph coupled with a triple quadrupole mass spectrometer (GC-MS/MS).
-
Column: A suitable capillary column for separating nitrosamines (e.g., Rxi-5ms, 30 m x 0.25 mm, 0.25 µm).
-
Injection:
-
Carrier Gas: Helium.[5]
-
Oven Program:
-
Initial Temperature: 40 °C, hold for 2 minutes.
-
Ramp: Increase at 20 °C/min to 240 °C, hold for 3.5 minutes.[5]
-
-
Mass Spectrometer Conditions:
-
Ion Source: Electron Ionization (EI) at 230 °C.[5]
-
Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced sensitivity and specificity.[5]
-
MRM Transitions: Specific precursor-to-product ion transitions must be monitored for each target nitrosamine and its corresponding deuterated internal standard (e.g., NDEA and NDEA-d10).
-
-
Quantification: Generate a calibration curve using certified reference standards. The concentration of NDEA in the sample is determined by comparing its peak area ratio to the internal standard against the calibration curve.[8]
The following diagram illustrates a typical analytical workflow.
Risk Assessment and Mitigation Strategies
Regulatory bodies require manufacturers to perform a comprehensive risk assessment to identify and control potential sources of nitrosamine impurities.[2][9]
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Risk Identification: Review the API and drug product manufacturing processes to identify potential risk factors. This includes assessing the presence of secondary/tertiary amines (or their precursors) and potential nitrosating agents in raw materials, solvents, and excipients.[10][11]
-
Confirmatory Testing: If a risk is identified, conduct confirmatory testing on multiple representative batches of the API and/or drug product using a validated, sensitive analytical method.[10][11]
-
Risk Mitigation: If testing confirms the presence of nitrosamines, implement changes to the manufacturing process or formulation to reduce the impurity to an acceptable level. This may involve sourcing low-nitrite excipients, adjusting process parameters (e.g., temperature), or introducing nitrite scavengers like ascorbic acid into the formulation.[10][12]
The following diagram outlines the logic for this risk management approach.
By understanding the fundamental formation mechanisms and implementing robust analytical and risk-management strategies, pharmaceutical manufacturers can effectively control the presence of N-Nitroso Lidocaine and other nitrosamine impurities, ensuring the quality and safety of their drug products.
References
- 1. pharmaexcipients.com [pharmaexcipients.com]
- 2. fda.gov [fda.gov]
- 3. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Investigation of Behavior of Forced Degradation of Lidocaine HCl by NMR Spectroscopy and GC-FID Methods: Validation of GC-FID Method for Determination of Related Substance in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
- 5. benchchem.com [benchchem.com]
- 6. agilent.com [agilent.com]
- 7. edqm.eu [edqm.eu]
- 8. restek.com [restek.com]
- 9. Risk Assessment for Nitrosamine Impurities | SGS [sgs.com]
- 10. A Four-Step Guide to Nitrosamine Risk Assessment and Mitigation - Zamann Pharma Support GmbH [zamann-pharma.com]
- 11. insider.thefdagroup.com [insider.thefdagroup.com]
- 12. ijpsjournal.com [ijpsjournal.com]
